Cas no 1145671-66-4 (methyl (3S,4R)-4-phenylpyrrolidine-3-carboxylate, trans)

• Product name: methyl (3S,4R)-4-phenylpyrrolidine-3-carboxylate, trans
• CAS No: 1145671-66-4
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• MDL: MFCD09864806
• CID: 1202500
• PubChem ID: 17749744

methyl (3S,4R)-4-phenylpyrrolidine-3-carboxylate, trans Chemical and Physical Properties

Names and Identifiers

• Methyl (3s,4r)-4-phenyl-3-pyrrolidinecarboxylate
• methyl (3S,4R)-4-phenylpyrrolidine-3-carboxylate, trans
• EN300-198616
• TRANS-4-PHENYL-PYRROLIDINE-3-CARBOXYLIC ACID METHYL ESTER
• 4-Phenylpyrrolidine-3-methylcarboxylate
• MFCD01862546
• F13018
• (3S,4R)-Methyl4-phenylpyrrolidine-3-carboxylate
• Methyl ()-trans-4-phenyl-3-pyrrolidinecarboxylate
• RHZYPIMJMZIAGF-WDEREUQCSA-N
• CS-0015368
• AKOS015898239
• 3-Pyrrolidinecarboxylic acid, 4-phenyl-, methyl ester, trans-()-
• EN300-267153
• (3S,4R)-Methyl 4-phenylpyrrolidine-3-carboxylate
• 156469-70-4
• DB-336037
• methyl (3S,4R)-4-phenylpyrrolidine-3-carboxylate
• PS-3584
• 1145671-66-4
• DTXSID60935465
• rac-methyl (3R,4S)-4-phenylpyrrolidine-3-carboxylate

• MDL： MFCD09864806
• Inchi： InChI=1S/C12H15NO2/c1-15-12(14)11-8-13-7-10(11)9-5-3-2-4-6-9/h2-6,10-11,13H,7-8H2,1H3/t10-,11+/m0/s1
• InChI Key： RHZYPIMJMZIAGF-WDEREUQCSA-N
• SMILES： COC(=O)C1CNCC1C2=CC=CC=C2

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.3Ų